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Compound of Interest

Compound Name: Bergapten-d3

Cat. No.: B15553544 Get Quote

Technical Guide: Bergapten-d3
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of Bergapten-d3, including its

chemical identity, and its primary application as an internal standard in the pharmacokinetic and

analytical profiling of Bergapten.

Introduction to Bergapten-d3
Bergapten-d3 is the deuterated analogue of Bergapten, a naturally occurring furanocoumarin

found in plants such as the Umbelliferae and Rutaceae families. Bergapten itself has

demonstrated a range of biological activities, including anti-inflammatory and anti-tumor

properties. Due to the complexities of its metabolism and the need for precise quantification in

biological matrices, a stable isotope-labeled internal standard is essential for robust analytical

method development and pharmacokinetic studies. Bergapten-d3 serves this critical role,

enabling accurate quantification by mass spectrometry.

Chemical and Physical Properties
The fundamental properties of Bergapten-d3 are summarized in the table below.
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Property Value Source

CAS Number 2749409-59-2 [1][2][3]

Molecular Formula C₁₂H₅D₃O₄ [4][5]

Molecular Weight 219.21 g/mol [4][5]

Synonyms 5-Methoxypsoralen-d3 [5]

Application in Quantitative Analysis
Bergapten-d3 is primarily utilized as an internal standard for the quantification of Bergapten in

biological samples using techniques such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS). The stable deuterium labels result in a mass shift from the parent molecule

without significantly altering its chemical properties or chromatographic retention time. This

allows for the correction of variations in sample preparation and instrument response, thereby

improving the accuracy and precision of the analytical method.

The following diagram illustrates a typical experimental workflow for a pharmacokinetic study of

Bergapten in a preclinical model, employing Bergapten-d3 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/bergapten-d3.html?locale=es-ES
https://www.chemsrc.com/en/cas/2749409-59-2_1706810.html
https://www.chembk.com/en/chem/Bergapten-d3
https://pubmed.ncbi.nlm.nih.gov/34347307/
https://www.researchgate.net/publication/353693282_Bergapten_A_review_of_its_pharmacology_pharmacokinetics_and_toxicity
https://pubmed.ncbi.nlm.nih.gov/34347307/
https://www.researchgate.net/publication/353693282_Bergapten_A_review_of_its_pharmacology_pharmacokinetics_and_toxicity
https://www.researchgate.net/publication/353693282_Bergapten_A_review_of_its_pharmacology_pharmacokinetics_and_toxicity
https://www.benchchem.com/product/b15553544?utm_src=pdf-body
https://www.benchchem.com/product/b15553544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Phase

Sample Preparation

Analytical Phase

Data Analysis

Preclinical Model Dosing
(e.g., Rats) with Bergapten

Serial Blood Sampling
(e.g., at 0, 0.5, 1, 2, 4, 8, 24h)

Plasma Isolation
(Centrifugation)

Protein Precipitation & Addition
of Bergapten-d3 (Internal Standard)

Supernatant Collection
and Evaporation

Reconstitution in
Mobile Phase

LC-MS/MS Analysis

Quantification of Bergapten
(using Bergapten/Bergapten-d3 ratio)

Pharmacokinetic Modeling
(e.g., Cmax, Tmax, AUC, t1/2)

 

Quantification using Bergapten-d3

Bergapten

CYP-mediated
O-demethylation

Major Pathway

CYP-mediated
Hydroxylation

Minor Pathway

Metabolite 1
(e.g., 5-Hydroxypsoralen)

LC-MS/MS analysis of
plasma/tissue samples

Metabolite 2

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15553544?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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